Cas no 2228924-46-5 (2-amino-3-(3-bromo-4-methylthiophen-2-yl)-2-methylpropan-1-ol)

• Product Name: 2-amino-3-(3-bromo-4-methylthiophen-2-yl)-2-methylpropan-1-ol
• CAS No: 2228924-46-5
• MF: C₉H₁₄BrNOS
• MW: 264.182560443878
• CID: 5993573
• PubChem ID: 165666925
• Update Time: 2025-06-10

2-amino-3-(3-bromo-4-methylthiophen-2-yl)-2-methylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-(3-bromo-4-methylthiophen-2-yl)-2-methylpropan-1-ol
• 2228924-46-5
• EN300-1919909

• Inchi： 1S/C9H14BrNOS/c1-6-4-13-7(8(6)10)3-9(2,11)5-12/h4,12H,3,5,11H2,1-2H3
• InChI Key： INZVTHHOFZAJSC-UHFFFAOYSA-N
• SMILES： BrC1C(C)=CSC=1CC(C)(CO)N

Computed Properties

• Exact Mass: 262.99795g/mol
• Monoisotopic Mass: 262.99795g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 74.5Ų

Additional information on 2-amino-3-(3-bromo-4-methylthiophen-2-yl)-2-methylpropan-1-ol

Comprehensive Overview of 2-amino-3-(3-bromo-4-methylthiophen-2-yl)-2-methylpropan-1-ol (CAS No. 2228924-46-5)

The compound 2-amino-3-(3-bromo-4-methylthiophen-2-yl)-2-methylpropan-1-ol (CAS No. 2228924-46-5) is a specialized organic molecule that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features. This compound belongs to the class of amino alcohols, which are known for their versatility in drug design and synthesis. The presence of a bromothiophene moiety and a methylpropan-1-ol group makes it a promising candidate for applications in medicinal chemistry, particularly in the development of targeted therapies.

In recent years, the demand for heterocyclic compounds like 2-amino-3-(3-bromo-4-methylthiophen-2-yl)-2-methylpropan-1-ol has surged, driven by their potential in treating various diseases. Researchers are particularly interested in its bioactivity and selective binding properties, which could pave the way for novel therapeutics. The compound's CAS No. 2228924-46-5 is frequently searched in academic databases, reflecting its growing relevance in scientific literature.

One of the key highlights of this compound is its structural complexity, which allows for diverse modifications. The bromo substituent on the thiophene ring offers a reactive site for further functionalization, making it a valuable intermediate in synthetic chemistry. Additionally, the amino alcohol functionality is often exploited in the design of chiral ligands and catalysts, which are critical in asymmetric synthesis.

The pharmaceutical industry is increasingly focusing on small-molecule drugs, and compounds like 2-amino-3-(3-bromo-4-methylthiophen-2-yl)-2-methylpropan-1-ol are at the forefront of this trend. Its potential applications include enzyme inhibition, receptor modulation, and antibacterial activity. These properties align with current research trends, such as the search for new antibiotics and anticancer agents, which are hot topics in both academic and industrial settings.

From a synthetic perspective, the preparation of CAS No. 2228924-46-5 involves multi-step organic reactions, often requiring protective group strategies and selective bromination. The compound's stereochemistry is another area of interest, as enantiomerically pure forms can exhibit significantly different biological activities. This has led to increased searches for chiral synthesis methods and resolution techniques in online databases.

Environmental and green chemistry considerations are also shaping the research around this compound. Scientists are exploring solvent-free reactions and catalytic processes to minimize waste and improve efficiency. These efforts are in line with the broader push for sustainable chemistry, a topic that resonates strongly with today's environmentally conscious audience.

In summary, 2-amino-3-(3-bromo-4-methylthiophen-2-yl)-2-methylpropan-1-ol (CAS No. 2228924-46-5) represents a fascinating area of study with wide-ranging implications. Its structural versatility, bioactive potential, and relevance to current research trends make it a compound of significant interest. As the scientific community continues to explore its applications, this molecule is likely to remain a focal point in the fields of medicinal chemistry and organic synthesis.